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Compound of Interest

Compound Name: C.l. Acid Black 94

Cat. No.: B15553249

C.l. Acid Black 94: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and structure of
C.l. Acid Black 94, a trisazo dye with applications in various industrial and scientific fields.

Chemical Identity and Structure

C.l. Acid Black 94, with the Colour Index number 30336, is a complex trisazo dye. Its chemical
structure is characterized by the presence of three azo groups (-N=N-) connecting multiple
aromatic moieties.

Chemical Structure Diagram
Caption: Chemical structure of C.l. Acid Black 94.

Physicochemical Properties

A summary of the key physicochemical properties of C.l. Acid Black 94 is presented in the
table below.
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Property Value Reference
Cl Name C.l. Acid Black 94 [1]
CI Number 30336 [1]
CAS Number 6358-80-1 [1]
Molecular Formula C41H29N8Na3011S3 [1]
Molecular Weight 974.88 g/mol [1]
Appearance Blue-black powder [1]
Solubility Soluble in water [1]
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Experimental Protocols
Synthesis of C.l. Acid Black 94
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The manufacturing process for C.1. Acid Black 94 involves a multi-step diazotization and
coupling reaction.[1] A detailed, generalized laboratory-scale synthesis protocol based on the
known industrial process is provided below.

Materials:

4-(4-Aminophenyl)benzenamine

e 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid

e 2-Aminobenzenesulfonic acid

e 3-(O-toluidino)phenol

o Sodium nitrite

e Hydrochloric acid

e Sodium hydroxide

e Sodium carbonate

e Ice

Procedure:

o Tetra-azotization of 4-(4-Aminophenyl)benzenamine:
o Dissolve 4-(4-Aminophenyl)benzenamine in dilute hydrochloric acid.
o Cool the solution to 0-5°C in an ice bath.

o Slowly add a solution of sodium nitrite while maintaining the temperature below 5°C to
form the tetra-azotized intermediate.

 First Coupling:

o Prepare a solution of 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid in an acidic
aqueous medium.
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o Slowly add the tetra-azotized solution from step 1 to the solution of the coupling
component, maintaining a low temperature and acidic pH.

Diazotization of 2-Aminobenzenesulfonic acid:

o In a separate vessel, dissolve 2-Aminobenzenesulfonic acid in a dilute alkaline solution.

o Cool to 0-5°C and add sodium nitrite solution to perform the diazotization.

Second Coupling:

o Adjust the pH of the product from step 2 to alkaline conditions using sodium hydroxide.

o Slowly add the diazonium salt solution from step 3 to the reaction mixture, maintaining
alkaline conditions and a low temperature.

Third Coupling:

o Prepare a solution of 3-(O-toluidino)phenol in an alkaline medium.

o Add this solution to the product of the second coupling reaction under alkaline conditions
to yield C.I. Acid Black 94.

Isolation and Purification:

o The dye is typically salted out from the reaction mixture using sodium chloride.
o The precipitate is filtered, washed with a brine solution, and dried.

Caption: Synthesis workflow for C.l1. Acid Black 94.

Spectroscopic Characterization

A general protocol for the spectroscopic characterization of C.l1. Acid Black 94 using UV-Visible
spectrophotometry is outlined below.

Materials:

e C.l. Acid Black 94
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Distilled or deionized water

Spectrophotometer grade solvent (e.g., water, methanol)

Volumetric flasks and pipettes

Quartz cuvettes
Procedure:
e Preparation of a Stock Solution:

o Accurately weigh a small amount of C.I. Acid Black 94 and dissolve it in a known volume
of the chosen solvent in a volumetric flask to prepare a stock solution of known
concentration.

e Preparation of Working Solutions:

o Prepare a series of dilutions from the stock solution to obtain a range of concentrations
suitable for spectroscopic analysis.

o UV-Visible Spectroscopy:

o Record the UV-Visible absorption spectrum of each working solution over a suitable
wavelength range (e.g., 200-800 nm) using a spectrophotometer.

o Use the pure solvent as a blank.
o ldentify the wavelength of maximum absorbance (Amax).
e Quantitative Analysis (Optional):

o Construct a calibration curve by plotting the absorbance at Amax against the concentration
of the working solutions.

o The molar absorptivity (¢) can be calculated from the Beer-Lambert law (A = ebc), where A
is the absorbance, b is the path length of the cuvette, and c is the molar concentration.
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High-Performance Liquid Chromatography (HPLC)
Analysis

A general HPLC method for the analysis of acid dyes like C.lI. Acid Black 94 is described
below. This method can be used for purity assessment and quantification.

Instrumentation:

o HPLC system with a pump, autosampler, column oven, and a diode-array detector (DAD) or
a UV-Vis detector.

e C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um).

Mobile Phase:

o A gradient of two solvents is typically used:
o Solvent A: Aqueous buffer (e.g., ammonium acetate or phosphate buffer)
o Solvent B: Organic solvent (e.g., acetonitrile or methanol)

Procedure:

e Sample Preparation:

o Dissolve a known amount of C.I. Acid Black 94 in the mobile phase or a suitable solvent
to a known concentration.

o Filter the sample solution through a 0.45 um syringe filter before injection.
o Chromatographic Conditions:

o Set the column temperature (e.g., 30°C).

o Set the flow rate (e.g., 1.0 mL/min).

o Set the injection volume (e.g., 10 pL).
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o Set the detector wavelength to the Amax of the dye.

o Run a gradient elution program, for example, starting with a high percentage of Solvent A
and gradually increasing the percentage of Solvent B to elute the dye and any impurities.

e Data Analysis:
o lIdentify the peak corresponding to C.I. Acid Black 94 based on its retention time.
o The purity can be estimated from the peak area percentage.

o Quantification can be performed using a calibration curve prepared from standard
solutions of known concentrations.

Caption: Analytical workflow for C.I. Acid Black 94.

Applications

C.l. Acid Black 94 is primarily used as a dye for various substrates. Its applications extend to
biological and research settings.

« Industrial Dyeing: It is used for dyeing protein fibers such as wool and silk, as well as
synthetic polyamides like nylon.[1] It is also utilized in the coloring of leather.[1]

 Biological Staining: In biological research, dyes are crucial for observing and analyzing
cellular structures, tracking biomolecules, and evaluating cell functions.[3]

e Research Chemical: It is used as a research chemical, although specific applications in drug
development are not well-documented.[2]

Safety Information

For detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided
by the supplier. General safety precautions include:

o Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin and
eyes.
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o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection.

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials.

This technical guide provides a summary of the available information on C.lI. Acid Black 94.
For specific experimental applications, further validation and optimization of the described
protocols are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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